2-(ethylthio)-5-(p-tolyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazole

• IUPAC Name: 2-ethylsulfanyl-5-(4-methylphenyl)-1-[4-(trifluoromethoxy)phenyl]imidazole
• InChI: InChI=1S/C19H17F3N2OS/c1-3-26-18-23-12-17(14-6-4-13(2)5-7-14)24(18)15-8-10-16(11-9-15)25-19(20,21)22/h4-12H,3H2,1-2H3
• InChI Key: KZNPKHQSAZJCKO-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=C(N1C2=CC=C(C=C2)OC(F)(F)F)C3=CC=C(C=C3)C
• Molecular Formula: C19H17F3N2OS
• Molecular Weight: 378.4 g/mol

Description

Synthesis Analysis

This would involve a detailed examination of the methods used to synthesize the compound. It would look at the starting materials, the reagents used, the conditions under which the synthesis was carried out, and the yield of the final product.

Molecular Structure Analysis

This would involve using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. It would look at the reagents and conditions needed for these reactions, the products formed, and the mechanisms of the reactions.

Physical And Chemical Properties Analysis

This would involve determining properties such as the compound’s melting point, boiling point, solubility, and stability. It could also involve studying its spectroscopic properties.

Scientific Research Applications

Synthesis and Chemical Reactions

Imidazole derivatives are often explored for novel synthesis methods and chemical reactions. For instance, new series of imidazo[1,2-a]pyridin-2-one derivatives were synthesized via a novel reaction pathway, showcasing the versatility of imidazole compounds in synthesizing complex structures under convenient conditions (Tu et al., 2007). This highlights the potential of the specific imidazole derivative you're interested in for contributing to new synthetic routes or as intermediates in organic synthesis.

Material Science and Catalysis

Imidazole and its derivatives have shown significant promise in material science, particularly in the curing of epoxy resins. The catalytic activity of imidazoles, such as 2-ethyl-4-methylimidazole, in curing epoxy resins leads to materials with superior physical and chemical properties, indicating a potential research application for the compound (Farkas & Strohm, 1968). Additionally, imidazole derivatives have been used in thermoset matrices for structural adhesives, showcasing their role in enhancing mechanical properties of polymers (Vogt, 1987).

Electrochemical and Conductive Polymers

The influence of hydrogen bonding on the electrochromic properties of conducting polymers has been studied using imidazole derivatives. This research indicates the potential for imidazole compounds to modify the electronic and optical properties of polymers, suggesting an area of exploration for "2-(ethylthio)-5-(p-tolyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazole" (Akpinar et al., 2012).

Mechanism of Action

If the compound has biological activity, this would involve studying how it interacts with biological systems. This could include looking at its pharmacokinetics (what the body does to the drug) and pharmacodynamics (what the drug does to the body).

Safety and Hazards

This would involve looking at the compound’s toxicity, flammability, and environmental impact. It would also involve studying how to handle and store the compound safely.

Future Directions

This would involve looking at potential future research directions. This could include new synthetic routes to the compound, new reactions it could undergo, or new applications for the compound.